molecular formula C11H18O3 B8518393 3-(4-Methoxycyclohexyl)-dihydro-furan-2-one

3-(4-Methoxycyclohexyl)-dihydro-furan-2-one

Cat. No.: B8518393
M. Wt: 198.26 g/mol
InChI Key: CQJTVULHCCIASV-UHFFFAOYSA-N
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Description

3-(4-Methoxycyclohexyl)-dihydro-furan-2-one is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18O3

Molecular Weight

198.26 g/mol

IUPAC Name

3-(4-methoxycyclohexyl)oxolan-2-one

InChI

InChI=1S/C11H18O3/c1-13-9-4-2-8(3-5-9)10-6-7-14-11(10)12/h8-10H,2-7H2,1H3

InChI Key

CQJTVULHCCIASV-UHFFFAOYSA-N

Canonical SMILES

COC1CCC(CC1)C2CCOC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Stir a mixture of 3-(4-methoxyphenyl)-dihydro-furan-2-one (0.98 g), rhodium on carbone (5%, 0.98 g) and ethanol (50 mL) on a hydrogenation parr shaker at 60 psi, 60° C. for 18 hours. Remove the reaction from the parr shaker and filter the mixture through celite, concentrate the filtrate to afford 0.92 g (90%) of the title compound.
Quantity
0.98 g
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0 (± 1) mol
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50 mL
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Yield
90%

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